molecular formula C11H14N2O3 B8546506 [(4-Methoxyphenyl)hydrazono]acetic acid ethyl ester

[(4-Methoxyphenyl)hydrazono]acetic acid ethyl ester

Cat. No.: B8546506
M. Wt: 222.24 g/mol
InChI Key: PEMOHLVNDVUGTF-UHFFFAOYSA-N
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Description

[(4-Methoxyphenyl)hydrazono]acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14N2O3

Molecular Weight

222.24 g/mol

IUPAC Name

ethyl 2-[(4-methoxyphenyl)hydrazinylidene]acetate

InChI

InChI=1S/C11H14N2O3/c1-3-16-11(14)8-12-13-9-4-6-10(15-2)7-5-9/h4-8,13H,3H2,1-2H3

InChI Key

PEMOHLVNDVUGTF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=NNC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 4-methoxy-phenylhydrazine hydrochloride (32, 14.0 g, 80.2 mmol) in anhydrous THF (100 mL) was treated with triethylamine (TEA, 8.10 g, 11.2 mL, 80.2 mmol, 1.0 equiv) before a solution of ethylglycolate (50% solution in toluene, 16.4 g, 80.2 mmol, 1.0 equiv) in toluene was dropwise added into the reaction mixture at 0–5° C. under N2. The resulting reaction mixture was then stirred at 0–5° C. for 30 min before being gradually warmed to 25° C. for 12 h. When TLC and HPLC showed the reaction was deemed complete, the reaction mixture was filtered to collect triethylamine hydrochloride salt. The filtrates were concentrated in vacuo, and the resulting solids were collected by filtration. The crude solids were washed with water (2×50 mL) and 20% of EtOAc/hexane (2×50 mL), and dried at 40–45° C. in vacuo for 12 h to afford the crude, desired [(4-methoxyphenyl)hydrazono]acetic acid ethyl ester (33, 16.0 g, 17.80 g theoretical, 90%), which was found to be pure enough to do the following reaction without further purification. For 33: CIMS m/z 221 (M+−H, C11H14N2O3).
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14 g
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100 mL
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11.2 mL
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16.4 g
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